Cas no 2137904-41-5 (3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one
• CAS No: 2137904-41-5
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 5984948
• PubChem ID: 165473934
• Update Time: 2025-06-07

3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one
• 2137904-41-5
• EN300-1106909

• Inchi： 1S/C11H16N2O2/c1-15-11-4-2-3-9(11)13-6-5-10(14)8(12)7-13/h5-7,9,11H,2-4,12H2,1H3
• InChI Key： NSTNXDNXDXYKBJ-UHFFFAOYSA-N
• SMILES： O(C)C1CCCC1N1C=CC(C(=C1)N)=O

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one

3-Amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one: A Comprehensive Overview

The compound 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one, also known by its CAS number CAS No. 2137904-41-5, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their diverse applications in drug discovery and development. The molecule's unique structure, featuring a dihydropyridine ring system with an amino group at position 3 and a methoxy-substituted cyclopentyl group at position 1, contributes to its intriguing chemical properties and potential biological activities.

Recent studies have highlighted the importance of dihydropyridine derivatives in the development of novel therapeutic agents. The dihydropyridine core is a versatile scaffold that can be modified to target various biological pathways. In the case of 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one, the presence of the amino group at position 3 introduces additional functional diversity, potentially enabling interactions with specific biological targets. This makes the compound a promising candidate for further exploration in drug design.

The synthesis of this compound involves a series of carefully designed organic reactions. Researchers have employed various strategies to construct the dihydropyridine ring system, including condensation reactions and cyclization processes. The introduction of the methoxy group at position 2 of the cyclopentyl ring adds another layer of complexity to the molecule's structure, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

From a pharmacological perspective, dihydropyridines are often associated with calcium channel modulation, a critical mechanism in cardiovascular drug development. While traditional dihydropyridines like nifedipine are widely used as antihypertensive agents, newer derivatives like 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one are being investigated for their potential in targeting other therapeutic areas. Recent studies suggest that this compound may exhibit activity against certain enzymes or receptors, making it a valuable tool in the quest for novel therapeutics.

The structural uniqueness of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinities to various protein targets. These insights are crucial for guiding further experimental work and optimizing the compound's pharmacological profile.

In terms of chemical stability, 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one demonstrates moderate stability under standard storage conditions. However, its sensitivity to certain environmental factors such as light and temperature necessitates careful handling during synthesis and storage.

The exploration of this compound's biological activity has led to exciting discoveries in recent years. For instance, studies have shown that it may exhibit anti-inflammatory properties by modulating key inflammatory pathways. Additionally, preliminary data suggest potential antioxidant activity, which could be harnessed in the development of agents targeting oxidative stress-related diseases.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties. Researchers are now leveraging these findings to design analogs with enhanced bioactivity and reduced side effects. Such efforts underscore the importance of interdisciplinary collaboration in advancing drug discovery.

In conclusion, 3-amino-1-(2-methoxycyclopentyl)-1,4-dihydropyridin-4-one represents a fascinating example of how structural diversity can lead to novel therapeutic opportunities. As research continues to uncover its full potential, this compound stands as a testament to the ongoing innovation in organic chemistry and pharmacology.